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Compound of Interest

Compound Name: NHPI-PEG2-C2-Pfp ester

Cat. No.: B10818461

This document provides crucial safety and logistical information for the handling, operation, and
disposal of NHPI-PEG2-C2-Pfp ester, a non-cleavable 2-unit PEG linker vital in the synthesis
of antibody-drug conjugates (ADCs).[1][2] Researchers, scientists, and drug development
professionals should adhere to these guidelines to ensure laboratory safety and maintain the
integrity of their experimental outcomes.

Personal Protective Equipment (PPE)

When handling NHPI-PEG2-C2-Pfp ester, especially in its solid form or when preparing
solutions, wearing appropriate personal protective equipment is mandatory to prevent skin and
eye contact, inhalation, and ingestion.
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PPE Category Item Specification

Must be chemical-resistant and
Eye Protection Safety Goggles provide a complete seal
around the eyes.

Chemical-resistant nitrile or
neoprene gloves are
_ ) recommended. Always inspect
Hand Protection Disposable Gloves ) )
gloves for integrity before use
and wash hands thoroughly

after handling.[3]

A full-length laboratory coat
Body Protection Laboratory Coat should be worn to protect

against splashes and spills.

All handling of the solid
compound and its solutions
) ) must be conducted in a
Respiratory Protection Fume Hood - ]
certified chemical fume hood to
avoid inhalation of dust or

vapors.[3][4]

Health and Safety Hazards

While a specific Safety Data Sheet (SDS) for NHPI-PEG2-C2-Pfp ester was not publicly
available, related compounds and general handling procedures for Pfp esters indicate the
following potential hazards. An SDS for the specific product should be requested from the
supplier and consulted before use.[1][2]
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Hazard Type Description First Aid Measures

Immediately wash the affected
area with copious amounts of
soap and water for at least 15

Skin Contact May cause skin irritation. minutes. Remove
contaminated clothing and
seek medical attention if

irritation persists.[4]

Flush eyes immediately with
large amounts of water for at
May cause serious eye least 15 minutes, occasionally
Eye Contact S .
irritation. lifting the upper and lower
eyelids. Seek immediate

medical attention.[4]

Move the individual to fresh air.

If breathing is difficult, provide

) May cause respiratory tract oxygen. If not breathing, give
Inhalation T o o
irritation. artificial respiration. Seek
immediate medical attention.
[4]
Do NOT induce vomiting.
) ) Wash out the mouth with water
Ingestion Harmful if swallowed.

and seek immediate medical

attention.[5]

Handling and Storage

Proper handling and storage are critical due to the moisture-sensitive nature of Pfp esters.[1][5]
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Aspect

Procedure

Storage

Store in a tightly sealed vial at -20°C with a
desiccant.[1][5]

Preparation

Before use, allow the vial to equilibrate to room
temperature for at least 60 minutes to prevent

moisture condensation upon opening.

Dissolution

Dissolve the required amount of the ester in an
anhydrous organic solvent such as
dimethylsulfoxide (DMSO) or
dimethylformamide (DMF) immediately before
use.[1][5] Do not prepare stock solutions for
long-term storage as the Pfp ester moiety

readily hydrolyzes.[1][5]

Incompatibilities

Avoid buffers containing primary amines (e.qg.,
Tris or glycine) as they will compete with the

intended reaction.[1][5]

Disposal Plan

Unused reconstituted reagent should be discarded.[1][5] All waste materials, including empty

vials, contaminated gloves, and other disposable materials, should be considered chemical

waste.
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Waste Category Disposal Procedure

Dispose of as special waste in accordance with

local, state, and federal regulations. Consult
Unused Reagent ] o )

with your institution's environmental health and

safety (EHS) department for specific guidance.

Place all contaminated disposables (e.g., pipette
Contaminated Materials tips, gloves, paper towels) in a designated and

clearly labeled chemical waste container.

Rinse empty containers thoroughly with an
] appropriate solvent before disposal. The rinsate
Empty Containers ] )
should be collected and disposed of as chemical

waste.

Experimental Workflow

The following diagram illustrates the general workflow for handling NHPI-PEG2-C2-Pfp ester in
a laboratory setting.
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Caption: Workflow for handling NHPI-PEG2-C2-Pfp ester from storage to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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